Cas no 98026-79-0 (3-bromo-1h-pyrrole-2,5-dione)

3-Bromo-1H-pyrrole-2,5-dione is a brominated derivative of maleimide, characterized by its reactive bromine substituent at the 3-position of the pyrrole ring. This compound serves as a versatile intermediate in organic synthesis, particularly in the preparation of functionalized heterocycles and pharmaceutical building blocks. Its electron-deficient structure facilitates nucleophilic substitution reactions, enabling selective modifications for applications in medicinal chemistry and materials science. The bromine moiety enhances reactivity in cross-coupling and cyclization reactions, offering synthetic flexibility. High purity grades ensure consistent performance in research and industrial processes. Proper handling is advised due to its potential sensitivity to moisture and light.

3-bromo-1h-pyrrole-2,5-dione structure

Product Name:3-bromo-1h-pyrrole-2,5-dione

CAS No:98026-79-0

MF:C₄H₂BrNO₂

MW:175.968180179596

MDL:MFCD09035063

CID:1989760

PubChem ID:11819550

Update Time:2025-10-22

3-bromo-1h-pyrrole-2,5-dione Chemical and Physical Properties

Names and Identifiers

- 3-Bromo-1H-pyrrole-2,5-dione
- bromomaleimide
- 2-bromomaleimide
- CTK3E7868
- AGN-PC-00L5AV
- 4-bromomaleimide
- 3-bromopyrrole-2,5-dione
- 3-bromo-pyrrole-2,5-dione
- 3-bromo-pyrrole
- 3-bromopyrrole
- SureCN320755
- 3-brom-1H-pyrrol
- 1H-Pyrrole, 3-bromo-
- 3-Bromo-1H-pyrrole-2,5-dione, 3-Bromo-2,5-dihydro-2,5-dioxo-1H-pyrrole
- CS-0112984
- YDA02679
- LCZC2688
- CS-10874
- XH0978
- SCHEMBL589316
- QBLRHWLVSHLMSP-UHFFFAOYSA-N
- EN300-65098
- AC8268
- SY264831
- SB63898
- DB-424612
- 3-bromo-2,5-dihydro-1H-pyrrole-2,5-dione
- AKOS004122987
- 1H-Pyrrole-2,5-dione, 3-bromo-
- XH0507
- CHEMBL484256
- 98026-79-0
- 1H-Pyrrole-2,5-dione, 1-bromo-
- Z1258992610
- 3-bromomaleimide
- MFCD09035063
- 45514-47-4
- 3-bromo-1h-pyrrole-2,5-dione
- MDL： MFCD09035063
- Inchi： 1S/C4H2BrNO2/c5-2-1-3(7)6-4(2)8/h1H,(H,6,7,8)
- InChI Key： QBLRHWLVSHLMSP-UHFFFAOYSA-N
- SMILES： BrC1=CC(NC1=O)=O

Computed Properties

Exact Mass: 174.92689g/mol
Monoisotopic Mass: 174.92689g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 8
Rotatable Bond Count: 0
Complexity: 185
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0.2
Topological Polar Surface Area: 46.2Å²

Experimental Properties

PSA: 49.66000
LogP: 0.19750

3-bromo-1h-pyrrole-2,5-dione Pricemore >>

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